2-Spiro[2.5]octan-8-ylacetic acid

• IUPAC Name: 2-spiro[2.5]octan-8-ylacetic acid
• InChI: InChI=1S/C10H16O2/c11-9(12)7-8-3-1-2-4-10(8)5-6-10/h8H,1-7H2,(H,11,12)
• InChI Key: UVGYXWURMXQGRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC2)C(C1)CC(=O)O
• Molecular Formula: C10H16O2
• Molecular Weight: 168.23 g/mol

Description

“2-Spiro[2.5]octan-8-ylacetic acid”, also known as “octahydro-2-spiro[2.5]oct-8-ylacetic acid”, is a chemical compound that has gained considerable attention due to its diverse range of properties and applications. It has a molecular weight of 168.24.

Synthesis Analysis

The synthesis of spiro[2.5]octane derivatives has been a significant objective in organic and medicinal chemistry. A method for the synthesis of spiro[2.5]octane-5,7-dione, which could be a useful intermediate in the manufacture of pharmaceutically active ingredients, has been disclosed.

Molecular Structure Analysis

The molecular formula of “this compound” is C10H16O2. The structure of spiro[2.5]octane derivatives is characterized by a unique spiro[2.5]octane skeleton.

Scientific Research Applications

Cycloaddition Reactions and Spiro Compound Synthesis

• 2-Spiro[2.5]octan-8-ylacetic acid derivatives are involved in cycloaddition reactions, forming spiro compounds. This is observed in the synthesis of β-lactam and 1,3-dioxolan-4-one based spiro compounds (Tsuno, Kondo, & Sugiyama, 2006).
• The generation of spiro[2.5]octa-4,7-dien-6-one through a 1,6-conjugated addition-mediated [2+1] annulation process demonstrates its utility in organic synthesis (Yuan et al., 2015).

Material Science and Polymer Chemistry

• In the field of materials science, this compound derivatives contribute to the development of novel polyimides with unique properties like optical transparency and organosolubility (Zhang et al., 2010).

Biochemical and Pharmacological Research

• These compounds are utilized in biochemical studies, such as investigating the mechanism of cytochrome P450 enzymes using spiro[2.5]octane as a probe. This research provides insights into the oxidation mechanisms of hydrocarbons (Auclair et al., 2002).

Synthetic Chemistry and Molecular Design

• This compound derivatives play a role in the synthesis of complex molecules like spiro[indene-1,1'-isoindolin]-3'-ones. These are synthesized through cascade cyclization processes, demonstrating the compound's versatility in creating novel molecular structures (Sun et al., 2017).

Molecular Characterization and Structural Analysis

• They are also significant in the characterization of molecular structures, as seen in studies involving NMR, mass spectral, and single crystal X-ray structural characterization of spiro[pyrrolidine-2,3′-oxindoles] (Laihia et al., 2006).

Mechanism of Action

Mode of Action

The mode of action of 2-Spiro[2.5]octan-8-ylacetic acid is currently unknown. The compound’s interaction with its targets and any resulting changes are subjects of ongoing research .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Spiro[2These properties are crucial in determining the bioavailability of the compound .